N-(3,5-difluorophenyl)-2-ethoxybenzamide

• IUPAC Name: N-(3,5-difluorophenyl)-2-ethoxybenzamide
• InChI: InChI=1S/C15H13F2NO2/c1-2-20-14-6-4-3-5-13(14)15(19)18-12-8-10(16)7-11(17)9-12/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: APDMRBTVYOZGFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C15H13F2NO2
• Molecular Weight: 277.27 g/mol

Description

N-(3,5-difluorophenyl)-2-ethoxybenzamide, commonly known as DFE, is a synthetic compound used in scientific research for its unique properties. DFE is a member of the benzamide family and is often used as a tool compound to study the mechanism of action of various receptors and enzymes.

Mechanism of Action

DFE acts as a selective antagonist of the dopamine D3 receptor. It binds to the receptor and prevents the binding of dopamine, which is a neurotransmitter involved in reward pathways. This mechanism of action has been studied extensively in addiction research, as dopamine is known to play a key role in addictive behaviors.
Biochemical and Physiological Effects:
DFE has been shown to have a variety of biochemical and physiological effects. In addition to its role as a dopamine D3 receptor antagonist, it has also been shown to inhibit the activity of the fatty acid amide hydrolase enzyme, which is involved in the metabolism of endocannabinoids. This inhibition leads to an increase in endocannabinoid levels, which has been linked to a variety of physiological effects, including appetite regulation and pain relief.

Advantages and Limitations for Lab Experiments

One advantage of using DFE in lab experiments is its high selectivity for the dopamine D3 receptor. This allows for precise targeting of this receptor in studies of addictive behaviors and reward pathways. However, one limitation of using DFE is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research involving DFE. One area of interest is the role of the dopamine D3 receptor in other neurological disorders, such as Parkinson's disease. Additionally, the potential therapeutic uses of DFE in obesity and metabolic disorders warrant further investigation. Finally, the development of more stable analogs of DFE could lead to improved tools for studying the dopamine D3 receptor and its role in addiction and reward pathways.

Scientific Research Applications

DFE is commonly used in scientific research as a tool compound to study the mechanism of action of various receptors and enzymes. It has been shown to have a high affinity for the dopamine D3 receptor and has been used to study its role in addiction and reward pathways. DFE has also been used to study the role of the cannabinoid receptor CB1 in obesity and metabolic disorders.